3-(Methoxycarbonylamino)adamantane-1-carboxylic acid
Overview
Description
3-(Methoxycarbonylamino)adamantane-1-carboxylic acid (MAAC) is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-(Methoxycarbonylamino)adamantane-1-carboxylic acid is not yet fully understood. However, it is believed to act as a modulator of the glutamate receptor, which is involved in various neurological processes such as learning and memory.
Biochemical and Physiological Effects
This compound has been shown to exhibit neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease. It has also been shown to improve cognitive function and memory in these models.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(Methoxycarbonylamino)adamantane-1-carboxylic acid is its high yield synthesis method, which makes it readily available for laboratory experiments. However, its mechanism of action is not yet fully understood, which limits its potential applications in the field of medicinal chemistry.
Future Directions
There are several future directions for the study of 3-(Methoxycarbonylamino)adamantane-1-carboxylic acid. One potential direction is to investigate its potential as a drug candidate for the treatment of neurological disorders. Another direction is to study its potential applications in the field of materials science, where it has shown promise as a building block for the synthesis of functional materials. Additionally, further research is needed to fully understand its mechanism of action and its potential applications in various fields.
Synthesis Methods
The synthesis of 3-(Methoxycarbonylamino)adamantane-1-carboxylic acid involves the reaction of 3-aminoadamantane-1-carboxylic acid with methoxycarbonyl chloride in the presence of a base. The reaction yields this compound as a white crystalline solid with a high yield.
Scientific Research Applications
3-(Methoxycarbonylamino)adamantane-1-carboxylic acid has been studied extensively in the field of materials science, where it has been used as a building block for the synthesis of various functional materials. It has also been studied in the field of medicinal chemistry, where it has shown potential as a drug candidate for the treatment of neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
3-(methoxycarbonylamino)adamantane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO4/c1-18-11(17)14-13-5-8-2-9(6-13)4-12(3-8,7-13)10(15)16/h8-9H,2-7H2,1H3,(H,14,17)(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWQIHGDCAFPUKR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NC12CC3CC(C1)CC(C3)(C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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